Cas no 75000-24-7 (2-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 75000-24-7
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 540207
• PubChem ID: 8597984
• Update Time: 2025-11-01

2-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[2-(4-phenyl-1-piperazinyl)ethyl]-
• 2-[2-(4-phenylpiperazin-1-yl)ethyl]isoindole-1,3-dione
• 2-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione
• AKOS002254811
• 75000-24-7
• CCG-320448
• BDBM50018449
• 2-(2-(4-phenylpiperazin-1-yl)ethyl)isoindoline-1,3-dione
• XJIVMDLRFJXHEY-UHFFFAOYSA-N
• EN300-26868812
• 2-[2-(4-phenylpiperazin-1-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione
• 2-[4-(8-Methoxy-1,2,3,4-tetrahydro-naphthalen-2-ylamino)-butyl]-isoindole-1,3-dione
• DTXSID00429196
• 2-[2-(4-Phenyl-piperazin-1-yl)-ethyl]-isoindole-1,3-dione
• N-[2-(4-Phenylpiperazin-1-yl)-ethyl]-phthalimide
• CHEMBL26952
• Z46173926
• SCHEMBL3026254

• Inchi： 1S/C20H21N3O2/c24-19-17-8-4-5-9-18(17)20(25)23(19)15-12-21-10-13-22(14-11-21)16-6-2-1-3-7-16/h1-9H,10-15H2
• InChI Key： XJIVMDLRFJXHEY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCN1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 335.16337692g/mol
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione

Comprehensive Overview of 2-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 75000-24-7)

2-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 75000-24-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities. Its molecular structure combines a phenylpiperazine moiety with an isoindole-1,3-dione core, making it a subject of interest for drug discovery and development.

The pharmacological potential of 2-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione is often explored in the context of central nervous system (CNS) disorders. Researchers have investigated its interactions with neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways. This aligns with current trends in neuroscience, where compounds targeting these pathways are sought after for their potential in managing conditions like anxiety, depression, and cognitive impairments.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment approaches. 2-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione fits into this narrative as a candidate for further exploration. Its structure-activity relationship (SAR) studies are crucial for optimizing its efficacy and minimizing off-target effects, a topic frequently searched by medicinal chemists and pharmacologists.

The compound's synthetic methodology is another area of interest. Organic chemists often search for efficient routes to synthesize isoindole-1,3-dione derivatives, and 75000-24-7 serves as a benchmark for such studies. Green chemistry principles, such as reducing solvent waste and improving atom economy, are increasingly applied to its synthesis, reflecting the broader shift toward sustainable chemical practices.

From a biochemical perspective, 2-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione has been studied for its potential role in modulating enzyme activity and protein-protein interactions. These properties make it relevant to cutting-edge research areas like proteomics and signal transduction, which are hot topics in academic and industrial labs. Its ability to influence cellular pathways could pave the way for new therapeutic strategies.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are critical for its application in drug formulation. These factors are often queried by researchers working on drug delivery systems, especially those focusing on nanotechnology-based carriers. Understanding these properties helps in designing formulations that enhance the compound's therapeutic index.

In summary, 2-2-(4-phenylpiperazin-1-yl)ethyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 75000-24-7) is a multifaceted compound with promising applications in drug discovery, neuroscience, and biochemical research. Its unique structure and biological activity profile make it a valuable subject for ongoing and future studies, aligning with contemporary scientific and medical trends.